Cas no 1242260-88-3 (4,8-Dibromoquinoline-3-carbonitrile)
4,8-Dibromoquinoline-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4,8-Dibromoquinoline-3-carbonitrile
- MFCD15527484
- CS-0338376
- 1242260-88-3
- DTXSID40677851
-
- Inchi: 1S/C10H4Br2N2/c11-8-3-1-2-7-9(12)6(4-13)5-14-10(7)8/h1-3,5H
- InChI Key: XTFRWBMKBDZJHG-UHFFFAOYSA-N
- SMILES: BrC1C(C#N)=CN=C2C(=CC=CC2=1)Br
Computed Properties
- Exact Mass: 311.87207Da
- Monoisotopic Mass: 309.87412Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 36.7Ų
4,8-Dibromoquinoline-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D426663-10mg |
4,8-Dibromoquinoline-3-carbonitrile |
1242260-88-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D426663-50mg |
4,8-Dibromoquinoline-3-carbonitrile |
1242260-88-3 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D426663-100mg |
4,8-Dibromoquinoline-3-carbonitrile |
1242260-88-3 | 100mg |
$ 295.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1409046-250mg |
4,8-Dibromoquinoline-3-carbonitrile |
1242260-88-3 | 98% | 250mg |
¥3628.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1409046-1g |
4,8-Dibromoquinoline-3-carbonitrile |
1242260-88-3 | 98% | 1g |
¥9331.00 | 2024-08-09 |
4,8-Dibromoquinoline-3-carbonitrile Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 4,8-Dibromoquinoline-3-carbonitrile
Comprehensive Analysis of 4,8-Dibromoquinoline-3-carbonitrile (CAS No. 1242260-88-3): Properties, Applications, and Industry Trends
4,8-Dibromoquinoline-3-carbonitrile (CAS No. 1242260-88-3) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its bromine substitutions and cyano functional group, serves as a versatile intermediate in organic synthesis. Its molecular structure (C10H4Br2N2) enables unique reactivity patterns, making it valuable for constructing complex heterocyclic frameworks. Researchers increasingly focus on this compound due to its potential in drug discovery, particularly for targeting kinase inhibitors and antimicrobial agents.
The growing demand for quinoline-based compounds in medicinal chemistry has propelled interest in 4,8-Dibromoquinoline-3-carbonitrile. Recent studies highlight its role in developing anticancer agents, aligning with the pharmaceutical industry's emphasis on targeted therapies. The compound's electron-withdrawing groups enhance its utility in cross-coupling reactions, a hot topic in green chemistry discussions. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for researchers investigating structure-activity relationships.
From a materials science perspective, 4,8-Dibromoquinoline-3-carbonitrile contributes to advancements in organic electronics. Its conjugated system and halogen atoms facilitate applications in OLED materials and photovoltaic devices—key areas in sustainable energy research. The compound's thermal stability (decomposition point >250°C) makes it suitable for high-performance polymers, addressing industry needs for heat-resistant materials. These attributes position it as a compound of interest in academic publications and patent applications worldwide.
Manufacturers optimize synthesis routes for 4,8-Dibromoquinoline-3-carbonitrile to improve atom economy—a trending concept in green chemistry. Modern protocols employ catalytic bromination methods to reduce waste, responding to environmental concerns. The compound's crystallographic data (available in CSD databases) aids computational chemists developing molecular modeling approaches. Such interdisciplinary applications make it a frequent subject in scientific literature searches.
Quality control standards for CAS 1242260-88-3 require rigorous spectroscopic characterization, including mass spectrometry and elemental analysis. Suppliers emphasize batch-to-batch consistency, crucial for reproducible research in medicinal chemistry and material science. The compound's stability under inert atmospheres allows long-term storage, a practical advantage for laboratories. These technical specifications are frequently queried in chemical database searches by synthetic chemists.
Emerging applications of 4,8-Dibromoquinoline-3-carbonitrile include its use as a precursor for fluorescent probes in bioimaging—a rapidly growing field in diagnostic research. Its structure-fluorescence relationship attracts attention in chemical biology circles. Recent scientific papers discuss modifications of its core structure to enhance quantum yield, addressing the need for improved imaging agents. This aligns with current trends in precision medicine and theranostics.
The global market for quinoline derivatives reflects increasing R&D investment, with 4,8-Dibromoquinoline-3-carbonitrile appearing in patent landscapes for novel therapeutics. Its intellectual property potential drives innovation in custom synthesis services. Analytical method development for this compound remains an active research area, particularly for impurity profiling—a critical quality parameter in pharmaceutical intermediates.
Safety assessments confirm that 4,8-Dibromoquinoline-3-carbonitrile requires standard laboratory precautions, similar to other nitrile-containing compounds. Proper handling procedures—frequently searched in chemical safety databases—include using personal protective equipment and working in fume hoods. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions (typically 2-8°C under argon), ensuring compliance with laboratory safety standards.
Future research directions for CAS 1242260-88-3 may explore its catalytic applications in C-H activation reactions—a cutting-edge topic in organic synthesis. The compound's potential in metal-organic frameworks (MOFs) design also warrants investigation, given the rising interest in porous materials for gas storage. These prospective applications demonstrate the compound's relevance in addressing contemporary scientific challenges across multiple disciplines.
1242260-88-3 (4,8-Dibromoquinoline-3-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)